Cas no 2172102-90-6 (2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid)

• Product Name: 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid
• CAS No: 2172102-90-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5864268
• PubChem ID: 165570978
• Update Time: 2025-05-25

2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid
• 2172102-90-6
• EN300-1615659

• Inchi： 1S/C11H16O3/c1-5-6(2)10-9(11(12)13)7(3)8(4)14-10/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： WPZJOKDHFNNXEK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(C(=O)O)=C1C(C)CC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid

Research Brief on 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid (CAS: 2172102-90-6): Recent Advances and Applications

2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid (CAS: 2172102-90-6) is a furan-based carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The furan ring, coupled with the butyl and dimethyl substituents, provides a versatile scaffold for further chemical modifications, making it an attractive candidate for medicinal chemistry and synthetic biology applications.

Recent studies have focused on the synthesis and optimization of 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to derivatize the furan core, resulting in compounds with significant COX-2 inhibitory activity. The study highlighted the importance of the butyl and dimethyl groups in modulating the compound's binding affinity and selectivity towards COX-2, thereby reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmaceutical applications, 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid has also been explored in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry (2024) investigated its role as a potential fungicide. The compound exhibited strong inhibitory effects against Fusarium graminearum, a major pathogen responsible for wheat head blight. The study attributed this activity to the compound's ability to disrupt fungal cell membrane integrity and inhibit key enzymatic pathways. These findings suggest that 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid could serve as a lead compound for the development of next-generation fungicides with improved efficacy and environmental safety profiles.

Another area of interest is the compound's utility in material science, particularly in the development of biodegradable polymers. A research team from the University of California, Berkeley, recently published a study in ACS Sustainable Chemistry & Engineering (2023) detailing the incorporation of 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid into polyesters. The resulting polymers demonstrated enhanced thermal stability and mechanical properties, making them suitable for applications in packaging and biomedical devices. The study also emphasized the compound's potential to replace petroleum-based monomers, aligning with the growing demand for sustainable materials.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid. Current synthetic methods often involve complex reaction conditions and low yields, necessitating further optimization. Additionally, more in vivo studies are required to fully elucidate the compound's safety and efficacy profiles in pharmaceutical and agrochemical applications. Collaborative efforts between academia and industry will be crucial to address these challenges and unlock the full potential of this versatile molecule.

In conclusion, 2-(butan-2-yl)-4,5-dimethylfuran-3-carboxylic acid (CAS: 2172102-90-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as an anti-inflammatory agent, fungicide, and sustainable material precursor. Continued research and development efforts are expected to further expand its utility and pave the way for innovative solutions in healthcare, agriculture, and materials science.